Cas no 1212303-37-1 ((S)-Piperazine-2-carbonitrile)

(S)-Piperazine-2-carbonitrile Properties

Names and Identifiers

• (S)-Piperazine-2-carbonitrile
• (2S)-piperazine-2-carbonitrile
• (S)-piperazine-2-carbonitrile 2HCl
• AKOS015854034
• (S)-PIPERAZINE-2-CARBONITRILE
• DTXSID90659965
• 1212303-37-1
• CS-B0447
• (2S)-Piperazine-2-carbonitrile
• AKOS006312358
• +Expand

• MDL： MFCD09878602
• InChIKey： FXGJYEBAJZLAJX-RXMQYKEDSA-N
• Inchi： InChI=1S/C5H9N3/c6-3-5-4-7-1-2-8-5/h5,7-8H,1-2,4H2/t5-/m1/s1
• SMILES： C1CN[C@H](C#N)CN1

Computed Properties

• Exact Mass: 111.079647300g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 111.079647300g/mol
• Heavy Atom Count: 8
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Boiling Point: 272 ºC
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 118 ºC
• Density: 1.08